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Compound of Interest

Compound Name: 2-Amino-3-methylphenol

Cat. No.: B031084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological and safety profile

of 2-Amino-3-methylphenol (CAS No. 2835-97-4). Due to the limited availability of specific

toxicological data for 2-Amino-3-methylphenol, this report incorporates data from structurally

related aminophenol isomers to provide a comparative safety assessment. This approach is

intended to offer a conservative and informative perspective for researchers and professionals

in drug development and chemical safety. All quantitative data is presented in structured tables,

and detailed experimental protocols for key toxicological assays are provided.

Chemical and Physical Properties
2-Amino-3-methylphenol, also known as 2-Amino-m-cresol, is an aromatic organic

compound. Its basic chemical information is summarized below.

Property Value

CAS Number 2835-97-4

Molecular Formula C₇H₉NO

Molecular Weight 123.15 g/mol

Synonyms 2-Amino-m-cresol, 2-Hydroxy-6-methylaniline
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Toxicological Data Summary
Quantitative toxicological data for 2-Amino-3-methylphenol is scarce in publicly available

literature. Therefore, the following tables include data from closely related aminophenol

isomers to provide a basis for risk assessment. It is crucial to note that these are analogous

data and should be interpreted with caution.

Acute Toxicity
Compound Test Species Route LD₅₀ Reference

p-Aminophenol Rat Oral 317 mg/kg [1]

m-Aminophenol Rat Oral
812-1000 mg/kg

bw
[2]

o-Aminophenol Rat Oral - SCCS/1291/10

Skin and Eye Irritation
Compound Test Species Test Result Reference

2-Amino-3-

methylphenol
- Skin Irritation

Causes skin

irritation (H315)

2-Amino-3-

methylphenol
- Eye Irritation

Causes serious

eye irritation

(H319)

m-Aminophenol Rabbit Skin Irritation
Non-irritating at

2%
[3]

m-Aminophenol Rabbit Eye Irritation
Non-irritating at

2%
[3]

p-Aminophenol - Skin Irritation
Irritant above

2.5%
[4]

2-Amino-3-

nitrophenol
Rabbit Eye Irritation Slight irritant [5]
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Genotoxicity
Compound Test Result Reference

o-Aminophenol Mutagenicity
Classified as

Mutagen, Category 3
SCCS/1291/10

2-Amino-3-nitrophenol In vivo genotoxicity Negative [5]

2-Amino-3-nitrophenol
In vitro (bacterial and

mammalian cells)
Mutagenic activity [5]

Experimental Protocols
The following sections detail standardized protocols for key toxicological studies, based on

OECD guidelines. These methodologies are fundamental for assessing the safety of chemical

substances like 2-Amino-3-methylphenol.

Acute Oral Toxicity - Fixed Dose Procedure (OECD 420)
This method is used to assess the acute toxic effects of a substance following oral

administration.

Principle: A stepwise procedure is used where the substance is administered to animals at one

of the defined dose levels. The outcome of the initial animal determines the dosing of

subsequent animals.

Methodology:

Test Animals: Healthy, young adult rats of a single sex (typically females) are used.[6]

Acclimatization: Animals are acclimatized to laboratory conditions for at least 5 days.[6]

Housing: Animals are housed individually.[7]

Dosing: The test substance is administered in a single dose by gavage. The volume

administered is based on the animal's fasted body weight.
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Dose Levels: The study typically starts with a dose of 200 mg/kg. Depending on the

outcome, subsequent animals may be dosed at 50, 200, 1000, or 2000 mg/kg.[8]

Observation Period: Animals are observed for mortality and clinical signs of toxicity for at

least 14 days.[8][9] Observations are made frequently on the day of dosing and daily

thereafter.

Necropsy: All animals are subjected to a gross necropsy at the end of the study.[10]
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Start: Select Test Animals
(e.g., female rats)

Acclimatization
(min. 5 days)

Fasting
(overnight)

Single Oral Dose Administration
(by gavage)

Short-term Observation
(First 24 hours)

Long-term Observation
(14 days)

Gross Necropsy

End: Data Analysis
& Report
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Ames Test (Bacterial Reverse Mutation) In Vitro Micronucleus Test

Prepare Bacterial Strains
(e.g., S. typhimurium)

Expose Bacteria to Test Compound
(with and without S9 mix)

Plate on Minimal Agar

Incubate (48-72h)

Count Revertant Colonies

Mutagenic Potential?

Prepare Mammalian Cell Cultures
(e.g., Human Lymphocytes)

Expose Cells to Test Compound
(with and without S9 mix)

Add Cytochalasin B
(Cytokinesis Block)

Harvest and Stain Cells

Score Micronuclei in
Binucleated Cells

Clastogenic/Aneugenic
Potential?

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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